Cas no 2227703-33-3 (rac-tert-butyl N-{2-(1R,3R)-3-amino-2,2-dimethylcyclopropyl-4-chlorophenyl}carbamate)

• Product Name: rac-tert-butyl N-{2-(1R,3R)-3-amino-2,2-dimethylcyclopropyl-4-chlorophenyl}carbamate
• CAS No: 2227703-33-3
• MF: C₁₆H₂₃ClN₂O₂
• MW: 310.819023370743
• CID: 6461607
• PubChem ID: 165676052
• Update Time: 2025-05-20

rac-tert-butyl N-{2-(1R,3R)-3-amino-2,2-dimethylcyclopropyl-4-chlorophenyl}carbamate Chemical and Physical Properties

Names and Identifiers

• rac-tert-butyl N-{2-(1R,3R)-3-amino-2,2-dimethylcyclopropyl-4-chlorophenyl}carbamate
• 2227703-33-3
• EN300-1871785
• rac-tert-butyl N-{2-[(1R,3R)-3-amino-2,2-dimethylcyclopropyl]-4-chlorophenyl}carbamate

• Inchi： 1S/C16H23ClN2O2/c1-15(2,3)21-14(20)19-11-7-6-9(17)8-10(11)12-13(18)16(12,4)5/h6-8,12-13H,18H2,1-5H3,(H,19,20)/t12-,13-/m1/s1
• InChI Key： ZMTVQBKVJYBJQL-CHWSQXEVSA-N
• SMILES： ClC1C=CC(=C(C=1)[C@@H]1[C@H](C1(C)C)N)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 310.1448057g/mol
• Monoisotopic Mass: 310.1448057g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 406
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 64.4Ų

Additional information on rac-tert-butyl N-{2-(1R,3R)-3-amino-2,2-dimethylcyclopropyl-4-chlorophenyl}carbamate

Rac-Tert-Butyl N-{2-(1R,3R)-3-Amino-2,2-Dimethylcyclopropyl-4-Chlorophenyl}Carbamate: A Comprehensive Overview

The compound with CAS No. 2227703-33-3, known as rac-tert-butyl N-{2-(1R,3R)-3-amino-2,2-dimethylcyclopropyl-4-chlorophenyl}carbamate, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a tert-butyl carbamate group attached to a chlorophenyl ring and a cyclopropyl moiety. The stereochemistry of the molecule is defined by the (1R,3R) configuration of the cyclopropane ring, which plays a crucial role in its chemical reactivity and biological activity.

Recent studies have highlighted the importance of such compounds in the development of advanced materials and drug delivery systems. The tert-butyl carbamate group is known for its stability and reactivity under specific conditions, making it a valuable component in organic synthesis. The presence of the chlorophenyl ring introduces electronic effects that can influence the molecule's interaction with other compounds, particularly in biological systems. This makes the compound a promising candidate for use in medicinal chemistry, where precise control over molecular interactions is essential.

The cyclopropyl moiety in this compound adds another layer of complexity to its structure. Cyclopropane rings are known for their strained geometry, which can lead to unique reactivity patterns. In this case, the (1R,3R) configuration ensures that the molecule maintains a specific spatial arrangement, which is critical for its intended applications. Researchers have been exploring how such strained rings can be utilized in the design of novel drugs and materials with enhanced properties.

One of the most exciting developments involving this compound is its potential use in drug delivery systems. The combination of the tert-butyl carbamate group and the chlorophenyl ring provides a platform for functionalization, allowing for the attachment of various bioactive molecules. This functionality could enable targeted drug delivery, improving therapeutic efficacy while reducing side effects. Recent studies have demonstrated that such compounds can be engineered to release drugs at specific sites within the body, offering new possibilities for personalized medicine.

In addition to its medicinal applications, this compound has shown promise in the field of polymer chemistry. The ability to polymerize molecules with such complex structures opens up new avenues for creating advanced materials with tailored properties. For instance, incorporating this compound into polymer networks could result in materials with enhanced mechanical strength or improved biocompatibility. These attributes make it a valuable component in the development of biomaterials for medical devices and implants.

The synthesis of rac-tert-butyl N-{2-(1R,3R)-3-amino-2,2-dimethylcyclopropyl-4-chlorophenyl}carbamate involves a series of intricate organic reactions. Researchers have optimized synthetic pathways to achieve high yields and purity levels, ensuring that the compound meets rigorous quality standards. The use of stereo-specific reactions has been particularly important in maintaining the desired (1R,3R) configuration of the cyclopropane ring.

From an environmental perspective, there is growing interest in understanding how such compounds interact with natural ecosystems. Studies are underway to assess their biodegradability and potential impact on aquatic life. Preliminary findings suggest that under controlled conditions, these compounds can undergo biodegradation without posing significant risks to the environment. However, further research is needed to fully characterize their environmental fate and behavior.

In conclusion, rac-tert-butyl N-{2-(1R,3R)-3-amino-2,2-dimethylcyclopropyl-4-chlorophenyl}carbamate represents a cutting-edge advancement in organic chemistry with diverse applications across multiple fields. Its unique structure and stereochemistry provide a foundation for innovative solutions in drug delivery systems and advanced materials science. As research continues to uncover its full potential, this compound stands at the forefront of scientific discovery and technological progress.